Cas no 1365481-13-5 (tert-butyl 5-methyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl 5-methyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate
• CAS No: 1365481-13-5
• MF: C₈H₁₅NO₅S
• MW: 237.273401498795
• CID: 4593599
• PubChem ID: 75525943
• Update Time: 2025-05-25

tert-butyl 5-methyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-3-Boc-5-methyl-1,2,3-oxathiazolidine 2,2-dioxide
• tert-butyl 5-methyl-2,2-dioxooxathiazolidine-3-carboxylate
• tert-butyl 5-methyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate
• 3-Boc-5-methyl-1,2,3-oxathiazolidine 2,2-dioxide
• SB18564
• SB18565
• SY099658
• (R)-3-Boc-5-methyl-1,2,3-oxathiazolidine 2,2-dioxide
• tert-butyl (5S)-5-methyl-2,2-dioxo-1,2lambda,3-oxathiazolidine-3-carboxylate
• SY099659
• EN300-177250
• F80712
• 1365481-13-5
• tert-Butyl 5-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• MFCD27999446
• 3-Boc-5-methyl-1,2,3-oxathiazolidine2,2-dioxide
• SY160052
• tert-Butyl(5R)-5-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• tert-Butyl (5R)-5-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• tert-butyl 5-methyl-2,2-dioxo-1,2??,3-oxathiazolidine-3-carboxylate
• Tert-butyl (5S)-5-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• MFCD24532912
• CS-0143462
• MFCD09833247
• SCHEMBL2904445

• Inchi： 1S/C8H15NO5S/c1-6-5-9(15(11,12)14-6)7(10)13-8(2,3)4/h6H,5H2,1-4H3
• InChI Key： ZGFOJWQAHCHOLG-UHFFFAOYSA-N
• SMILES： S1(N(C(=O)OC(C)(C)C)CC(C)O1)(=O)=O

Computed Properties

• Exact Mass: 237.06709375g/mol
• Monoisotopic Mass: 237.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives

Additional information on tert-butyl 5-methyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate

tert-butyl 5-methyl-2,2-dioxo-1,2λ6,3-oxathiazolidine-3-carboxylate (CAS No. 1365481-13-5)

The compound tert-butyl 5-methyl-2,2-dioxo-1,2λ6,3-oxathiazolidine-3-carboxylate, identified by the CAS registry number 1365481-13-5, is a highly specialized organic compound with a complex structure. This compound belongs to the class of oxathiazolidinones, which are known for their versatile applications in various fields of chemistry and pharmacology. The molecule features a tert-butyl group attached to a 5-methyl-substituted oxathiazolidinone ring system. Its unique structure endows it with distinctive chemical and biological properties.

The synthesis of tert-butyl 5-methyl-2,2-dioxo-1,2λ6,3-oxathiazolidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. Such innovations are critical for scaling up production while maintaining high purity standards.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The oxathiazolidinone core is a known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. Studies have shown that derivatives of this compound exhibit moderate to high activity against certain enzymes and receptors. For example, recent research has highlighted its inhibitory effects on kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, tert-butyl 5-methyl-2,2-dioxo-1,2λ6,3-oxathiazolidine-3-carboxylate has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials are being explored for their potential in gas storage, catalysis, and sensing technologies.

The structural versatility of this compound also extends to its use in polymer chemistry. Researchers have investigated its role as a monomer in the synthesis of functional polymers. These polymers exhibit tailored properties such as biodegradability and stimuli-responsive behavior, making them suitable for applications in biomedical devices and smart materials.

From an environmental perspective, understanding the degradation pathways of tert-butyl 5-methyl-2,2-dioxo-1,2λ6,3-oxathiazolidine-based compounds is crucial for assessing their ecological impact. Recent studies have employed computational methods to predict the biodegradation rates and identify key intermediates formed during decomposition. Such insights are essential for designing more sustainable chemical processes and minimizing environmental footprint.

In conclusion, the compound tert-butyl 5-methyl-tert-butyl 5-methyl-dioxo-oxathiazolidinone-based systems continue to be a focal point for interdisciplinary research. Its unique structure and diverse applications underscore its importance in modern chemistry. As research progresses further into its properties and potential uses, this compound is expected to play an increasingly significant role across various scientific domains.